Cas no 898781-24-3 (2',4'-Dimethyl-3-(4-thiomethylphenyl)propiophenone)

• Product Name: 2',4'-Dimethyl-3-(4-thiomethylphenyl)propiophenone
• CAS No: 898781-24-3
• MF: C₁₈H₂₀OS
• MW: 284.415803909302
• CID: 869527
• PubChem ID: 24725986
• Update Time: 2025-07-23

2',4'-Dimethyl-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• 2',4'-DIMETHYL-3-(4-THIOMETHYLPHENYL)PROPIOPHENONE
• DTXSID70644379
• MFCD03843268
• AKOS016021331
• 898781-24-3
• 1-(2,4-Dimethylphenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
• 2',4'-Dimethyl-3-(4-thiomethylphenyl)propiophenone

• MDL： MFCD03843268
• Inchi： 1S/C18H20OS/c1-13-4-10-17(14(2)12-13)18(19)11-7-15-5-8-16(20-3)9-6-15/h4-6,8-10,12H,7,11H2,1-3H3
• InChI Key： ZFYRIBNHTKHZLR-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 284.12348643g/mol
• Monoisotopic Mass: 284.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 2',4'-Dimethyl-3-(4-thiomethylphenyl)propiophenone

Introduction to 2',4'-Dimethyl-3-(4-thiomethylphenyl)propiophenone (CAS No. 898781-24-3) in Modern Chemical Research

2',4'-Dimethyl-3-(4-thiomethylphenyl)propiophenone, identified by the Chemical Abstracts Service Number (CAS No.) 898781-24-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif with a propiophenone backbone and thiomethyl substitution, exhibits promising properties that make it a valuable candidate for various applications, including photodynamic therapy, catalysis, and as an intermediate in the synthesis of biologically active molecules.

The molecular structure of 2',4'-Dimethyl-3-(4-thiomethylphenyl)propiophenone consists of a benzene ring substituted with a thiomethyl group at the para position relative to the propiophenone moiety. The presence of methyl groups at the 2' and 4' positions enhances its electronic properties, making it an interesting candidate for photochemical studies. This compound’s ability to absorb light in the visible spectrum and its subsequent conversion into reactive species has been extensively explored in recent years.

In recent years, there has been a surge in research focused on developing novel photosensitizers for photodynamic therapy (PDT). 2',4'-Dimethyl-3-(4-thiomethylphenyl)propiophenone has emerged as a promising candidate due to its efficient absorption characteristics and ability to generate singlet oxygen upon light irradiation. Singlet oxygen is a highly reactive species that can induce oxidative damage in targeted cells, making it an effective tool for cancer treatment. Studies have demonstrated its potential in selectively destroying cancer cells while minimizing damage to healthy tissues.

The compound’s unique structural features also make it an attractive candidate for catalytic applications. The thiomethyl group at the para position of the benzene ring can participate in various organic transformations, including cross-coupling reactions and oxidation processes. Researchers have explored its use as a ligand or catalyst in transition metal-catalyzed reactions, where it can facilitate the formation of carbon-carbon bonds or enhance reaction efficiency. These findings highlight the versatility of 2',4'-Dimethyl-3-(4-thiomethylphenyl)propiophenone beyond its photodynamic applications.

Moreover, the synthesis of 2',4'-Dimethyl-3-(4-thiomethylphenyl)propiophenone has been optimized to ensure high yield and purity, making it accessible for industrial-scale production. Advanced synthetic methodologies have been employed to introduce the necessary substituents while maintaining structural integrity. These advancements have enabled researchers to explore its potential in large-scale applications without compromising on quality.

Recent studies have also delved into the biological activity of derivatives of 2',4'-Dimethyl-3-(4-thiomethylphenyl)propiophenone. By modifying its structure, researchers have identified compounds with enhanced efficacy in various biological assays. For instance, certain derivatives have shown potent antimicrobial properties, making them suitable for developing new antibiotics. Additionally, modifications aimed at improving water solubility have opened up avenues for drug delivery systems that could enhance therapeutic outcomes.

The compound’s role in drug discovery has not gone unnoticed by pharmaceutical companies. Its structural features make it a valuable scaffold for designing novel therapeutic agents. By leveraging computational chemistry and high-throughput screening techniques, researchers can rapidly identify derivatives with improved pharmacological properties. This approach has led to several promising candidates that are currently undergoing further investigation.

The environmental impact of using 2',4'-Dimethyl-3-(4-thiomethylphenyl)propiophenone has also been a focus of recent research. Efforts have been made to develop synthetic routes that minimize waste generation and reduce environmental footprint. Green chemistry principles have been applied to optimize processes, ensuring that the production of this compound is sustainable and environmentally responsible.

In conclusion, 2',4'-Dimethyl-3-(4-thiomethylphenyl)propiophenone (CAS No. 898781-24-3) is a multifaceted compound with significant potential in various fields of chemical research. Its applications in photodynamic therapy, catalysis, and drug discovery underscore its importance as a versatile molecular tool. As research continues to uncover new uses and optimize synthetic methodologies, this compound is poised to play an even greater role in advancing scientific and medical progress.